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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the protocols for determining the in vitro

susceptibility of bacteria to sisomicin, an aminoglycoside antibiotic. The information compiled

is intended to guide laboratory personnel in establishing accurate and reproducible

susceptibility testing methods.

Introduction
Sisomicin is a broad-spectrum aminoglycoside antibiotic derived from Micromonospora

inyoensis. It exhibits bactericidal activity against a wide range of pathogens, particularly Gram-

negative bacteria.[1] The mechanism of action of sisomicin involves the inhibition of bacterial

protein synthesis. It binds to the 30S ribosomal subunit, which interferes with the initiation

complex of protein synthesis and causes misreading of the mRNA genetic code.[1][2][3] This

leads to the production of nonfunctional or toxic proteins, ultimately resulting in bacterial cell

death.[1][4]

Accurate in vitro susceptibility testing is crucial for determining the potential clinical efficacy of

sisomicin against specific bacterial isolates and for monitoring the emergence of resistance.

The two most widely recognized standardized methods for antimicrobial susceptibility testing

are broth microdilution and disk diffusion. These methods are outlined by organizations such as

the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).
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Important Note: As of the latest revisions of the CLSI (M100, 33rd Edition) and EUCAST

breakpoint tables, specific interpretive criteria (breakpoints) for sisomicin have not been

established or are not currently listed.[3][5][6] Therefore, the following protocols are based on

the general principles for testing aminoglycosides as outlined by these regulatory bodies. In the

absence of specific breakpoints, results for sisomicin are typically reported as the Minimum

Inhibitory Concentration (MIC) value only.

Data Presentation: Quality Control Parameters
In the absence of sisomicin-specific breakpoints and quality control ranges, laboratories

should perform quality control using standard reference strains with other aminoglycosides to

ensure the accuracy of the testing methodology. The following tables provide the CLSI and

EUCAST quality control ranges for relevant aminoglycosides with commonly used QC strains.

Table 1: CLSI Quality Control Ranges for Aminoglycosides with Escherichia coli ATCC®

25922™

Antimicrobial
Agent

Disk Content
Zone Diameter
(mm)

MIC (µg/mL)

Amikacin 30 µg 19 - 26 1 - 4

Gentamicin 10 µg 19 - 26 0.25 - 1

Tobramycin 10 µg 19 - 29 0.25 - 1

Source: CLSI M100, 33rd Ed.[7]

Table 2: CLSI Quality Control Ranges for Aminoglycosides with Pseudomonas aeruginosa

ATCC® 27853™

Antimicrobial
Agent

Disk Content
Zone Diameter
(mm)

MIC (µg/mL)

Amikacin 30 µg 18 - 26 2 - 8

Gentamicin 10 µg 16 - 21 0.5 - 2

Tobramycin 10 µg 19 - 25 0.5 - 2
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Source: CLSI M100, 33rd Ed.

Table 3: EUCAST Quality Control Ranges for Aminoglycosides with Escherichia coli ATCC®

25922™

Antimicrobial
Agent

Disk Content
Zone Diameter
(mm)

MIC (µg/mL)

Amikacin 30 µg 19 - 25 1 - 8

Gentamicin 10 µg 19 - 25 0.25 - 1

Tobramycin 10 µg 21 - 27 0.25 - 2

Source: EUCAST Quality Control Tables[8]

Table 4: EUCAST Quality Control Ranges for Aminoglycosides with Pseudomonas aeruginosa

ATCC® 27853™

Antimicrobial
Agent

Disk Content
Zone Diameter
(mm)

MIC (µg/mL)

Amikacin 30 µg 20 - 26 2 - 8

Gentamicin 10 µg 19 - 25 1 - 4

Tobramycin 10 µg 21 - 27 0.5 - 4

Source: EUCAST Quality Control Tables[8]

Experimental Protocols
Protocol 1: Broth Microdilution Method
This method determines the Minimum Inhibitory Concentration (MIC) of sisomicin, which is the

lowest concentration of the antibiotic that inhibits the visible growth of a microorganism.

Materials:
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Sisomicin analytical standard

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

Sterile saline or broth for inoculum preparation

Spectrophotometer

Incubator (35 ± 2°C)

Pipettes and sterile tips

Procedure:

Preparation of Sisomicin Stock Solution: Prepare a stock solution of sisomicin in a suitable

sterile solvent (e.g., water) at a concentration at least 10 times the highest concentration to

be tested.

Preparation of Microtiter Plates:

Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

Add 50 µL of the sisomicin stock solution to the first well of each row to be tested,

resulting in a 1:2 dilution.

Perform serial twofold dilutions by transferring 50 µL from the first well to the second, and

so on, down the plate. Discard the final 50 µL from the last well. This will result in wells

with decreasing concentrations of sisomicin.

Include a growth control well (no antibiotic) and a sterility control well (no bacteria) for

each isolate tested.

Inoculum Preparation:
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From a fresh (18-24 hour) culture plate, select several morphologically similar colonies.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately

1-2 x 10⁸ CFU/mL). This can be done visually or using a spectrophotometer.

Dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5

x 10⁵ CFU/mL in each well after inoculation.

Inoculation: Inoculate each well (except the sterility control) with 50 µL of the diluted bacterial

suspension. The final volume in each well will be 100 µL.

Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of sisomicin at which there is no

visible growth (turbidity) as observed from the bottom of the plate.

Protocol 2: Disk Diffusion (Kirby-Bauer) Method
This method assesses the susceptibility of a bacterium to sisomicin by measuring the

diameter of the zone of growth inhibition around a sisomicin-impregnated disk.

Materials:

Sisomicin disks (concentration to be determined based on preliminary studies, as no

standard exists)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

Sterile cotton swabs

Incubator (35 ± 2°C)

Ruler or calipers for measuring zone diameters

Procedure:
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Inoculum Preparation: Prepare the bacterial inoculum as described in the broth microdilution

protocol (Step 3).

Plate Inoculation:

Dip a sterile cotton swab into the adjusted inoculum suspension.

Rotate the swab against the side of the tube to remove excess fluid.

Streak the swab evenly over the entire surface of the MHA plate in three directions,

rotating the plate approximately 60 degrees between each streaking to ensure uniform

growth.

Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

Application of Disks:

Aseptically apply the sisomicin disk to the surface of the inoculated MHA plate.

Gently press the disk to ensure complete contact with the agar surface.

If testing multiple antibiotics, ensure disks are spaced at least 24 mm apart.

Incubation: Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Reading Results: Measure the diameter of the zone of complete growth inhibition in

millimeters (mm), including the diameter of the disk.
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Caption: Mechanism of action of sisomicin leading to bacterial cell death.
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Caption: Workflow for the broth microdilution susceptibility test.
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Caption: Workflow for the disk diffusion susceptibility test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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